2,2',3,3',4,4'-Hexachlorobiphenyl
Overview
Description
2,2’,3,3’,4,4’-Hexachlorobiphenyl is an organic chemical that belongs to a group of compounds called polychlorinated biphenyls . This group of organic compounds was used in transformers as dielectric fluids until production was banned in 1979 . It is sometimes referred to as Aroclor 1260 .
Molecular Structure Analysis
The IUPAC name of 2,2’,3,3’,4,4’-hexachlorobiphenyl is 1,2,3-trichloro-4-(2,3,4-trichlorophenyl) benzene and its molecular formula is C12H4Cl6 . It is a light yellow, soft, sticky resin .Physical And Chemical Properties Analysis
2,2’,3,3’,4,4’-Hexachlorobiphenyl has a boiling point of 385-420 °C . Its flash point lies around 141 °C and its melting point around 150 °C . It has a biological half-life of 436.52 days .Scientific Research Applications
Industrial Applications
“2,2’,3,3’,4,4’-Hexachlorobiphenyl” was formerly used in several industrial applications due to its chemical stability and resistance to heat. Some of these applications include:
- Electrical Transformers : This compound was used in electrical transformers as a dielectric fluid .
- Hydraulic Fluids : It was also used in hydraulic fluids due to its high boiling point .
- Plasticizer in Synthetic Resins : This compound was used as a plasticizer in synthetic resins .
- Paint, Ink, and Surface Coatings : It was used in daily applications such as paint, ink, and surface coatings .
Photocatalytic Degradation
“2,2’,3,3’,4,4’-Hexachlorobiphenyl” is one of the most common PCB contaminants in nature and has been used as a model compound to study the photocatalytic degradation of Fe3O4@SiO2@TiO2 core-shell structure . This research could lead to effective and environmentally friendly methods for the degradation of organic pollutants .
Safety and Hazards
Mechanism of Action
Target of Action
2,2’,3,3’,4,4’-Hexachlorobiphenyl, also known as Aroclor 1260 , is a polychlorinated biphenyl (PCB) that primarily targets the dopaminergic system . It has been shown to inhibit dopamine uptake in rat synaptosomes and decrease the dopamine content in cells in culture .
Mode of Action
The compound interacts with its targets by inhibiting the vesicular monoamine transporter (VMAT) . This inhibition leads to a decrease in dopamine content in rat synaptosomes . It also regulates the circadian clock by inhibiting the basal and circadian expression of the core circadian component PER1 .
Biochemical Pathways
The affected biochemical pathways primarily involve the dopaminergic system . The inhibition of VMAT leads to a decrease in dopamine content, which can affect various downstream effects related to dopamine signaling .
Pharmacokinetics
It is known that the compound is a light yellow, soft, sticky resin with a boiling point of 385-420 °c . Its solubility in water is very low, which may impact its bioavailability .
Result of Action
The molecular and cellular effects of 2,2’,3,3’,4,4’-Hexachlorobiphenyl’s action primarily involve changes in the dopaminergic system . The inhibition of VMAT and the subsequent decrease in dopamine content can lead to various effects on dopamine signaling . In addition, the compound’s ability to inhibit the expression of PER1 can affect the regulation of the circadian clock .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,2’,3,3’,4,4’-Hexachlorobiphenyl. For example, the compound was formerly used in electrical transformers, hydraulic fluids, and synthetic resins, and it can still be found in these environments today . Its stability and efficacy in these environments can be influenced by factors such as temperature and the presence of other chemicals .
properties
IUPAC Name |
1,2,3-trichloro-4-(2,3,4-trichlorophenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4Cl6/c13-7-3-1-5(9(15)11(7)17)6-2-4-8(14)12(18)10(6)16/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTAGRXWGMYTPBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C2=C(C(=C(C=C2)Cl)Cl)Cl)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4Cl6 |
Source
|
| Record name | 2,2',3,3',4,4'-Hexachlorobiphenyl | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/2,2%27,3,3%27,4,4%27-Hexachlorobiphenyl | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50858932 |
Source
|
| Record name | 2,2',3,3',4,4'-Hexachlorobiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50858932 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2',3,3',4,4'-Hexachlorobiphenyl | |
CAS RN |
38380-07-3, 11096-82-5 |
Source
|
| Record name | PCB 128 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=38380-07-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aroclor 1260 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011096825 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,3,4,2',3',4'-Hexachlorobiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038380073 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,2',3,3',4,4'-Hexachlorobiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50858932 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,4,2',3',4'-Hexachlorobiphenyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,2',3,3',4,4'-HEXACHLOROBIPHENYL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PJ11O9J71Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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